3-[(4-tert-butyl-1H-1,2,3-triazol-1-yl)methyl]-1-(tetrahydro-2H-pyran-4-ylmethyl)piperidine

• IUPAC Name: 3-[(4-tert-butyltriazol-1-yl)methyl]-1-(oxan-4-ylmethyl)piperidine
• InChI: InChI=1S/C18H32N4O/c1-18(2,3)17-14-22(20-19-17)13-16-5-4-8-21(12-16)11-15-6-9-23-10-7-15/h14-16H,4-13H2,1-3H3
• InChI Key: XDPIPPCJFGWNQH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN(N=N1)CC2CCCN(C2)CC3CCOCC3
• Molecular Formula: C18H32N4O
• Molecular Weight: 320.5 g/mol

Description

The compound “3-[(4-tert-butyl-1H-1,2,3-triazol-1-yl)methyl]-1-(tetrahydro-2H-pyran-4-ylmethyl)piperidine” is a chemical compound with the empirical formula C20H34N10O3S. It is also known as BTTES and is used as a water-soluble ligand for the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC) that accelerates reaction rates and suppresses cell cytotoxicity.

Molecular Structure Analysis

The molecular weight of this compound is 494.61. The exact molecular structure would require more specific information or computational chemistry analysis which is beyond my current capabilities.

Chemical Reactions Analysis

This compound is used in click chemistry reactions, specifically the copper (I)-catalyzed azide-alkyne cycloaddition (CuAAC). It helps to accelerate reaction rates and suppress cell cytotoxicity.

Mechanism of Action

The compound acts as a ligand in the CuAAC reaction, helping to stabilize the copper (I) catalyst and enhance its catalytic effect.

Safety and Hazards

The compound is classified as self-reactive and is considered dangerous. It should be handled with care, and appropriate safety measures should be taken during its use.

Future Directions

The compound’s biocompatibility and fast kinetics make it desirable for bioconjugation in diverse chemical biology experiments. Its use in click chemistry reactions suggests potential applications in the synthesis of complex molecules for pharmaceutical and materials science research.